Cas no 109913-40-8 (2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one)
109913-40-8 structure
Product Name:2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
CAS No:109913-40-8
MF:C9H8ClN3O
MW:209.632320404053
CID:1189001
PubChem ID:135578189
Update Time:2025-04-20
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one
- AGN-PC-00094E
- 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one
- ACMC-20mcp5
- SureCN9119609
- 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-
- CTK0D5486
- AGN-PC-00094E; 1-(2-chlorophenyl)-3-methyl-1,2,4-triazolin-5-one; ACMC-20mcp5; SureCN9119609; 3H-1,2,4-Triazol-3-one, 2-(2-chlorophenyl)-2,4-dihydro-5-methyl-; CTK0D5486;
- DTXSID10555091
- 1-(2-Chlorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
- SCHEMBL9119609
- 109913-40-8
- 2-(2-Chlorophenyl)-5-methyl-1,2-dihydro-3H-1,2,4-triazol-3-one
-
- Inchi: 1S/C9H8ClN3O/c1-6-11-9(14)13(12-6)8-5-3-2-4-7(8)10/h2-5H,1H3,(H,11,12,14)
- InChI Key: JJEROODAUIVMLU-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1C(NC(C)=N1)=O
Computed Properties
- Exact Mass: 209.0355896g/mol
- Monoisotopic Mass: 209.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.7Ų
2-(2-chlorophenyl)-5-methyl-1h-1,2,4-triazol-3-one Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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